Cas no 385376-16-9 (7-(4-chlorophenyl)-1,3-dimethyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione)

• Product Name: 7-(4-chlorophenyl)-1,3-dimethyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione
• CAS No: 385376-16-9
• MF: C₁₅H₁₁ClN₄O₃
• MW: 330.725841760635
• CID: 5474110
• Update Time: 2025-07-15

7-(4-chlorophenyl)-1,3-dimethyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7-(4-chlorophenyl)-2,4-dimethylpurino[8,7-b][1,3]oxazole-1,3-dione
• 7-(4-chlorophenyl)-1,3-dimethyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

• Inchi： 1S/C15H11ClN4O3/c1-18-12-11(13(21)19(2)15(18)22)20-7-10(23-14(20)17-12)8-3-5-9(16)6-4-8/h3-7H,1-2H3
• InChI Key： CUZLLYLPXCCYCF-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])C1=C([H])N2C(=NC3=C2C(N(C([H])([H])[H])C(N3C([H])([H])[H])=O)=O)O1

Additional information on 7-(4-chlorophenyl)-1,3-dimethyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

Introduction to 7-(4-chlorophenyl)-1,3-dimethyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione (CAS No. 385376-16-9)

The compound 7-(4-chlorophenyl)-1,3-dimethyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione, identified by its CAS number 385376-16-9, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule belongs to the purine scaffold, a class of nitrogen-containing organic compounds that are widely recognized for their biological activities and therapeutic potential. The structural features of this compound, particularly its fused oxazole and purine rings, contribute to its unique chemical properties and make it a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of purine derivatives in the development of novel therapeutic agents. The presence of a chlorophenyl substituent at the 7-position and the dimethyl groups at the 1-position of the purine ring enhances the compound's interactability with biological targets. This structural design has been strategically employed to modulate binding affinities and selectivity, which are critical factors in drug design. The oxazole ring further contributes to the molecule's complexity and potential for diverse biological functions.

The synthesis of 7-(4-chlorophenyl)-1,3-dimethyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex fused ring system. These synthetic strategies not only demonstrate the synthetic chemist's expertise but also highlight the growing importance of transition metal catalysis in modern organic synthesis.

From a biological perspective, this compound has shown intriguing activity in preclinical studies. Initial screening assays have revealed potential effects on enzymes and receptors relevant to various diseases. The chlorophenyl moiety is known to influence electron distribution and binding interactions, which could be leveraged to enhance drug-like properties such as solubility and metabolic stability. Furthermore, the dimethyl groups at the 1-position of the purine ring may play a role in stabilizing the molecule's three-dimensional conformation, thereby affecting its binding affinity.

One of the most exciting aspects of this research is its connection to recent breakthroughs in target-based drug discovery. The structural framework of 7-(4-chlorophenyl)-1,3-dimethyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione aligns well with emerging pharmacological targets. For instance, studies have suggested that modifications in this region can impact interactions with kinases and other enzymes involved in signal transduction pathways. These pathways are often dysregulated in diseases such as cancer and inflammatory disorders.

The compound's potential is further underscored by its compatibility with high-throughput screening (HTS) technologies. HTS has revolutionized drug discovery by enabling rapid evaluation of large libraries of compounds for biological activity. The well-defined structure of 7-(4-chlorophenyl)-1,3-dimethyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione makes it an ideal candidate for inclusion in such screens. Early results from HTS campaigns indicate promising leads that warrant further investigation.

In addition to its pharmacological potential, 7-(4-chlorophenyl)-1 H , 3 H , 4 H - 1 , 3 - ox az o [ 3 , 2 - g ] p u r ine - 2 , 4 - dione ( CAS No . 385376 - 16 - 9 ) also offers insights into structure-function relationships within heterocyclic chemistry . The fusion of an oxazole ring with a purine core creates unique electronic and steric environments that can be exploited to fine-tune biological activity . Researchers are increasingly recognizing the value of such structural motifs in designing next-generation therapeutics.

The future development of this compound will likely involve collaboration between synthetic chemists and biologists. Computational modeling techniques will be essential for predicting how modifications to the structure will affect biological activity. These predictions can then be validated through experimental studies , providing a powerful cycle of discovery . The integration of machine learning algorithms into drug design workflows is also expected to accelerate progress , allowing for more rapid identification of promising candidates like this one.

Overall, 7-(4-chlorophenyl)-1 H , 3 H , 4 H - 1 , 3 - ox az o [ 3 , 2 - g ] p u r ine - 2 , 4 - dione ( CAS No . 385376 - 16 - 9 ) stands as a testament to the ingenuity and perseverance of modern medicinal chemistry . Its unique structure ， coupled with preliminary evidence of biological activity ， positions it as a valuable asset in ongoing efforts to develop novel therapeutic agents . As research continues ， we can anticipate further refinements that will enhance its potential as a lead compound or even an advanced clinical candidate .